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Compound of Interest

Compound Name: DNQX (disodium salt)

Cat. No.: B12415722 Get Quote

DNQX Disodium Salt Technical Support Center
Welcome to the technical support center for DNQX disodium salt. This resource is designed to

assist researchers, scientists, and drug development professionals in optimizing their

experiments and troubleshooting common issues related to the purity and handling of DNQX

disodium salt.

Frequently Asked Questions (FAQs)
Q1: What is the expected purity of DNQX disodium salt and how is it determined?

A1: The purity of DNQX disodium salt is typically ≥98% or ≥99%, as determined by High-

Performance Liquid Chromatography (HPLC).[1][2][3][4] Always refer to the Certificate of

Analysis (CoA) provided by the supplier for batch-specific purity data.[5]

Q2: How should I store DNQX disodium salt powder and its solutions?

A2: Proper storage is crucial to maintain the integrity of DNQX disodium salt.

Solid Form: The solid powder should be stored at room temperature and kept in a desiccated

environment to prevent moisture absorption.[1][2][4] Some suppliers recommend storage at

2-8°C.[3]

Stock Solutions: It is recommended to prepare solutions fresh for each experiment.[1] If

storage is necessary, aliquot the solution and store it at -20°C for up to one month, or as long
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as three months according to some sources.[1][3] Before use, frozen solutions should be

equilibrated to room temperature and checked for any precipitation.[1]

Q3: What is the solubility of DNQX disodium salt?

A3: DNQX disodium salt is soluble in water up to 100 mM.[1][2][3][4]

Q4: At what concentration is DNQX disodium salt typically used?

A4: A common working concentration for DNQX disodium salt is 10 µM to effectively block

AMPA/kainate receptors and reduce excitatory postsynaptic currents (EPSCs).[1][6] However,

effective concentrations can be as low as 1 µM.[1][6] The optimal concentration will depend on

the specific experimental setup and should be determined empirically.

Q5: Can DNQX have effects other than AMPA/kainate receptor antagonism?

A5: Yes. In the presence of transmembrane AMPA receptor regulatory proteins (TARPs), DNQX

can act as a partial agonist.[1][6] It has also been noted to have pro-oxidant activity and can

cause selective depolarization of certain neurons, such as those in the thalamic reticular

nucleus.[1][2][4][6][7]
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Problem Possible Cause Suggested Solution

Reduced or no antagonist

effect observed.

1. Degraded DNQX: Improper

storage of the solid or stock

solution. 2. Incorrect

Concentration: Calculation

error or suboptimal

concentration for the specific

cell type or preparation. 3.

Precipitation: DNQX

precipitated out of the solution

upon freezing or during the

experiment.

1. Use a fresh vial of DNQX

disodium salt. Prepare a fresh

stock solution. 2. Verify

calculations and perform a

dose-response curve to

determine the optimal

concentration. 3. Ensure the

solution is fully dissolved after

thawing. If precipitation is

observed, gently warm and

vortex the solution. Consider

preparing fresh solution.

Variability between

experiments.

1. Inconsistent Solution

Preparation: Differences in

weighing, solvent volume, or

mixing. 2. Age of Solution:

Using stock solutions of

different ages. 3. Light

Exposure: Although not

explicitly stated for the

disodium salt, related

compounds can be light-

sensitive.

1. Follow a standardized

protocol for solution

preparation. 2. Prepare fresh

stock solutions for each set of

experiments or use aliquots

from the same stock frozen on

the same day. 3. Minimize

exposure of the solid and

solutions to light. Store in

amber vials or cover with foil.

Unexpected excitatory effects.

1. Partial Agonism: Presence

of TARP subunits in the

experimental system. 2.

Selective Neuronal

Depolarization: The cell type

being studied is sensitive to

DNQX-induced depolarization

(e.g., thalamic reticular nucleus

neurons).[7]

1. Be aware of the potential for

partial agonism. Consider

using an alternative antagonist

like NBQX, which is reported to

be more specific and potent. 2.

Carefully review the literature

for known effects of DNQX on

your specific neuronal

population.

Precipitate in the stock solution

after thawing.

1. Freeze-thaw cycles:

Repeated freeze-thaw cycles

1. Aliquot stock solutions to

avoid multiple freeze-thaw
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can reduce the stability of the

solution. 2. Concentration too

high: The concentration may

be too high for the storage

temperature.

cycles. 2. Gently warm the

solution to 37°C and vortex to

redissolve. If the precipitate

persists, prepare a fresh,

lower-concentration stock

solution.

Summary of Quantitative Data
Parameter Value Source

Purity ≥98% or ≥99% (by HPLC) [1][2][3][4]

Solubility in Water Up to 100 mM [1][2][3][4]

Typical Working Concentration 1-10 µM [1][6]

IC50 for Kainate Receptors 0.1 µM [2][4]

IC50 for AMPA Receptors 0.5 µM [2][4]

Storage (Solid)
Room Temperature

(desiccated) or 2-8°C
[1][2][3][4]

Storage (Solution) -20°C for up to 1-3 months [1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DNQX Disodium Salt Stock Solution

Weighing: Accurately weigh out the required amount of DNQX disodium salt (Molecular

Weight: 296.1 g/mol ) in a sterile microcentrifuge tube.[2] For example, for 1 ml of a 10 mM

solution, weigh 2.961 mg.

Dissolving: Add the appropriate volume of high-purity water (e.g., Milli-Q or equivalent) to the

tube.

Mixing: Vortex the solution thoroughly until all the solid has dissolved. The solution should be

clear.
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Aliquoting and Storage: If not for immediate use, divide the stock solution into smaller,

single-use aliquots. Store these aliquots at -20°C.

Protocol 2: Whole-Cell Voltage-Clamp Electrophysiology

This protocol is adapted from a study on mouse prelimbic cortex brain slices.[1][6]

Preparation: Obtain whole-cell voltage-clamp recordings from the neurons of interest.

Holding Potential: Hold the neurons at -60 to -70 mV.[1][6]

Baseline Recording: Record baseline spontaneous and/or evoked excitatory postsynaptic

currents (EPSCs). EPSCs can be evoked via a stimulating electrode.[1][6]

DNQX Application: Bath-apply DNQX disodium salt at the desired concentration (e.g., 10

µM) for a sufficient duration (e.g., 5 minutes) to ensure complete receptor inhibition.[1][6]

Recording: Continuously record EPSCs during DNQX application to observe the antagonist

effect.

Washout: If required, wash out the DNQX by perfusing with fresh artificial cerebrospinal fluid

(aCSF).
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Caption: DNQX competitively antagonizes AMPA/kainate receptors.
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Caption: Troubleshooting workflow for DNQX-related experiments.
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Caption: Factors influencing experimental outcomes with DNQX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [DNQX disodium salt purity and experimental variability].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415722#dnqx-disodium-salt-purity-and-
experimental-variability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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